Cas no 2517637-78-2 (1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride)

• Product Name: 1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride
• CAS No: 2517637-78-2
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 5214014
• Update Time: 2025-09-27

1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-methyl-2-(phenylmethyl)-, hydrochloride (1:2)
• 1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride

• Inchi： 1S/C12H18N2.ClH/c1-14-8-7-13-10-12(14)9-11-5-3-2-4-6-11;/h2-6,12-13H,7-10H2,1H3;1H
• InChI Key： OUNDZCJUJXQQAN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C1CNCCN1C.Cl

Additional information on 1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride

Exploring the Potential of 1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride (CAS No. 2517637-78-2)

The compound 1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride (CAS No. 2517637-78-2) has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound, belonging to the piperazine family, is characterized by its piperazine ring structure with a methyl group and a phenylmethyl substituent. The dihydrochloride form indicates that it exists as a salt with two hydrochloric acid molecules attached, which is a common form for many pharmaceutical compounds.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery and development. Piperazines are known for their ability to form hydrogen bonds, making them valuable in designing bioactive molecules. The 1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride compound, in particular, has been explored for its potential in neurological disorders, antimicrobial agents, and cancer therapy. Researchers have found that this compound exhibits promising activity in preclinical models, suggesting its potential as a lead compound for drug development.

The synthesis of 1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride involves a multi-step process that typically starts with the preparation of the piperazine ring. The introduction of the methyl and phenylmethyl groups is achieved through nucleophilic substitution or alkylation reactions. The final step involves protonation with hydrochloric acid to form the dihydrochloride salt, which enhances solubility and stability for pharmaceutical applications.

One of the most exciting developments involving this compound is its role in neuroprotective therapies. Studies have shown that it can modulate neurotransmitter systems, particularly dopamine and serotonin pathways, which are critical in conditions such as Parkinson's disease and depression. The ability of this compound to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

In addition to its therapeutic potential, 1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride has also been investigated for its role in antimicrobial research. Recent findings suggest that it exhibits potent activity against various bacterial and fungal strains, including multidrug-resistant pathogens. This property makes it a valuable candidate for developing new antibiotics, addressing the growing challenge of antimicrobial resistance.

The application of this compound extends beyond medicine into materials science. Researchers have explored its use as a building block for constructing advanced materials with specific electronic or mechanical properties. For instance, its ability to form stable complexes with metal ions has led to its use in designing coordination polymers and metal-organic frameworks (MOFs), which have applications in catalysis, gas storage, and sensing technologies.

Looking ahead, ongoing research is focused on optimizing the synthesis of 1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride to enhance yield and reduce costs. Green chemistry approaches are being employed to develop environmentally friendly methods that minimize waste and energy consumption. These efforts are crucial for scaling up production if this compound is to be commercialized on a large scale.

In conclusion, 1-Methyl-2-(phenylmethyl)piperazine Dihydrochloride (CAS No. 2517637-78-2) represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and bioactive properties make it a valuable tool in drug discovery, materials science, and antimicrobial research. As research continues to uncover new potentials for this compound, it holds promise for addressing some of the most pressing challenges in modern science.